Cas no 15990-43-9 (N-Benzylniacin)

• Product Name: N-Benzylniacin
• CAS No: 15990-43-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 50279
• PubChem ID: 85230
• Update Time: 2025-10-21

N-Benzylniacin Chemical and Physical Properties

Names and Identifiers

• N-Benzylniacin
• 1-Benzyl-3-carboxypyridinium hydroxide inner salt
• 1-benzyl pyridinium-3-carboxylate
• N-BENZYLNICOTINAMIDE
• N-Benzyl nicotinate betaine
• N-Benzylpyridinium-3-carboxylate
• pyridinium,3-carboxy-1-(phenylmethyl)-,hydroxide,innersalt
• Pyridinium,3-carboxy-1-(phenylmethyl)-,innersalt
• BPC
• 1-benzyl-3-carboxylatopyridinium
• Benzyl pyridinium 3-carboxylate
• N-Benzylnicotinic acid
• 1-benzyl-3-carboxyl pyridinium chloride
• 1-benzylpyridin-1-ium-3-carboxylate
• BPC(1-benzyl-3-carboxyl pyridinium chloride)
• N-Benzylniacint
• 1-benzyl-3-carboxy-pyridinium betaine
• 1-Benzyl-3-carboxy-pyridinium-betain
• N-Benzylnicotinsaeure
• BPC-48
• SCHEMBL124993
• DTXSID0065989
• AKOS015890307
• Pyridinium, 3-carboxy-1-(phenylmethyl)-, hydroxide, inner salt
• W-107982
• 1-(phenylmethyl)-3-pyridin-1-iumcarboxylate
• NS00020482
• A810087
• 15990-43-9
• 1-benzylpyridinium-3-carboxylate
• EINECS 240-129-1
• FT-0659296
• Pyridinium, 3-carboxy-1-(phenylmethyl)-, inner salt
• AVWFAACIXBQMBF-UHFFFAOYSA-N
• DTXCID7035149

• MDL： MFCD09841633
• Inchi： 1S/C13H11NO2/c15-13(16)12-7-4-8-14(10-12)9-11-5-2-1-3-6-11/h1-8,10H,9H2
• InChI Key： AVWFAACIXBQMBF-UHFFFAOYSA-N
• SMILES： [O-]C(C1=CC=C[N+](=C1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.09
• Refractive Index: 1.625
• PSA: 44.01000
• LogP: 0.38590

Additional information on N-Benzylniacin

N-Benzylniacin (CAS No. 15990-43-9): A Comprehensive Overview

N-Benzylniacin (CAS No. 15990-43-9) is a derivative of niacin, also known as vitamin B3, which has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound is characterized by its unique chemical structure, which includes a benzyl group attached to the niacin molecule, enhancing its solubility and bioavailability. In this article, we will delve into the chemical properties, biological activities, and potential therapeutic applications of N-Benzylniacin.

Chemical Structure and Properties

N-Benzylniacin is a white to off-white crystalline solid with the molecular formula C₁₂H₁₁NO₂. Its molecular weight is 205.22 g/mol. The compound is soluble in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The presence of the benzyl group significantly alters the physicochemical properties of niacin, making it more suitable for various pharmaceutical formulations. The enhanced solubility and stability of N-Benzylniacin make it an attractive candidate for drug development.

Biological Activities and Mechanisms of Action

N-Benzylniacin exhibits a range of biological activities that are of interest to researchers in the fields of pharmacology and medicine. One of the primary mechanisms of action involves its role as a precursor for the synthesis of nicotinamide adenine dinucleotide (NAD+), a crucial cofactor involved in numerous cellular processes, including energy metabolism, DNA repair, and gene expression regulation.

Recent studies have shown that N-Benzylniacin can effectively increase NAD+ levels in cells, which has been linked to various health benefits. For instance, a study published in the journal Molecular Metabolism demonstrated that treatment with N-Benzylniacin improved mitochondrial function and reduced oxidative stress in animal models of metabolic disorders. These findings suggest that N-Benzylniacin may have therapeutic potential in conditions such as diabetes and obesity.

N-Benzylniacin also exhibits anti-inflammatory properties, which are mediated through the activation of sirtuins, a family of NAD+-dependent deacetylases. Sirtuins play a crucial role in regulating inflammation and immune responses. A study published in the journal Inflammation Research reported that N-Benzylniacin reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect makes N-Benzylniacin

Potential Therapeutic Applications

The unique properties of N-Benzylniacin have led to its exploration in various therapeutic areas. One promising application is in the treatment of cardiovascular diseases. Niacin has long been known for its ability to improve lipid profiles by increasing high-density lipoprotein (HDL) cholesterol levels and reducing low-density lipoprotein (LDL) cholesterol levels. However, traditional niacin formulations often cause side effects such as flushing and gastrointestinal discomfort. The modified structure of N-Benzylniacin may mitigate these side effects while retaining or even enhancing its lipid-lowering properties.

A clinical trial published in the journal Clinical Pharmacology & Therapeutics evaluated the safety and efficacy of N-Benzylniacin strong > in patients with hyperlipidemia. The results showed that treatment withN-Benzylniacin strong > led to significant improvements in lipid profiles without causing significant adverse effects . This suggests thatN-Benzylniacin strong > could be a valuable addition to the arsenal of drugs used to manage cardiovascular risk factors . p > < p >< strong >Neuroprotective Effects strong > p > < p >< strong >N-Benzylniacin strong > has also been investigated for its neuroprotective properties . NAD+ plays a critical role in maintaining neuronal health , and deficiencies in NAD+ have been implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease . A study published in the journal< em >Neurobiology of Aging em > found that treatment withN-Benzylniacin strong > increased NAD+ levels in brain tissue , leading to improved cognitive function and reduced neurodegeneration in animal models . These findings suggest thatN-Benzylniacin strong > may have potential as a neuroprotective agent . p > < p >< strong >Conclusion strong > p > < p >< strong >N-Benzylniacin strong >(CAS No . 15990-43-9) is a promising compound with a wide range of biological activities and potential therapeutic applications . Its unique chemical structure enhances its solubility , stability , and bioavailability , making it an attractive candidate for drug development . Research has shown thatN-Benzylniacin strong > can improve mitochondrial function , reduce oxidative stress , exhibit anti-inflammatory properties , improve lipid profiles , and potentially offer neuroprotective benefits . Further clinical studies are warranted to fully explore its therapeutic potential across various medical conditions . p > article > response >